Cas no 88267-81-6 (2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-)

88267-81-6 structure
Product name:2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Chemical and Physical Properties
Names and Identifiers
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- 2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo-
- 1-methyl-4-oxoquinazoline-2-carbonitrile
- DTXSID80518577
- 88267-81-6
- 1-Methyl-4-oxo-1,4-dihydroquinazoline-2-carbonitrile
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- Inchi: InChI=1S/C10H7N3O/c1-13-8-5-3-2-4-7(8)10(14)12-9(13)6-11/h2-5H,1H3
- InChI Key: GGXRSFLTCIYLDK-UHFFFAOYSA-N
- SMILES: CN1C2=CC=CC=C2C(=O)N=C1C#N
Computed Properties
- Exact Mass: 185.058911855g/mol
- Monoisotopic Mass: 185.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.5Ų
- XLogP3: 1
2-Quinazolinecarbonitrile, 1,4-dihydro-1-methyl-4-oxo- Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Andrea Causero,Holger Elsen,Gerd Ballmann,Ana Escalona,Sjoerd Harder Chem. Commun., 2017,53, 10386-10389
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
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Michaele J. Hardie,Ralph Torrens,Colin L. Raston Chem. Commun., 2003, 1854-1855
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Julius F. Remenar,Mark D. Tawa,Matthew L. Peterson,Örn Almarsson,Magali B. Hickey,Bruce M. Foxman CrystEngComm, 2011,13, 1081-1089
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